Cas no 2228339-45-3 (2-(3-phenyl-1H-pyrazol-4-yl)oxyethan-1-amine)

• Product Name: 2-(3-phenyl-1H-pyrazol-4-yl)oxyethan-1-amine
• CAS No: 2228339-45-3
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5860704
• PubChem ID: 165619901
• Update Time: 2025-05-24

2-(3-phenyl-1H-pyrazol-4-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-phenyl-1H-pyrazol-4-yl)oxyethan-1-amine
• EN300-1863060
• 2-[(3-phenyl-1H-pyrazol-4-yl)oxy]ethan-1-amine
• 2228339-45-3

• Inchi： 1S/C11H13N3O/c12-6-7-15-10-8-13-14-11(10)9-4-2-1-3-5-9/h1-5,8H,6-7,12H2,(H,13,14)
• InChI Key： HESPLCMIWRYDPJ-UHFFFAOYSA-N
• SMILES： O(CCN)C1C=NNC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.9Ų

Additional information on 2-(3-phenyl-1H-pyrazol-4-yl)oxyethan-1-amine

Introduction to 2-(3-phenyl-1H-pyrazol-4-yl)oxyethan-1-amine (CAS No. 2228339-45-3)

2-(3-phenyl-1H-pyrazol-4-yl)oxyethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228339-45-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyrazole core substituted with a phenyl group and an amine functional group, has garnered attention due to its structural complexity and potential biological activity. The presence of both polar and aromatic moieties makes it a promising candidate for further investigation in drug discovery and therapeutic applications.

The pyrazole scaffold is a well-known heterocyclic compound that has been extensively studied for its pharmacological properties. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The introduction of a phenyl group at the 3-position of the pyrazole ring enhances its binding affinity to biological targets, making it an attractive moiety for medicinal chemists. Additionally, the amine functional group at the 1-position provides a site for further chemical modification, allowing for the development of more complex derivatives with tailored biological properties.

The compound 2-(3-phenyl-1H-pyrazol-4-yl)oxyethan-1-amine represents an innovative approach to designing molecules that can interact with specific biological pathways. Recent studies have highlighted the importance of structurally diverse compounds in drug discovery, particularly those that can modulate enzyme activity or receptor binding. The combination of the pyrazole and phenyl groups in this molecule suggests potential applications in targeting enzymes involved in metabolic pathways or signal transduction processes.

In recent years, there has been growing interest in the development of small-molecule inhibitors that can modulate the activity of kinases and other enzymes implicated in cancer and inflammatory diseases. The pyrazole scaffold has been particularly effective in this regard, with several pyrazole-based inhibitors entering clinical trials. The compound under discussion may serve as a valuable starting point for the development of novel kinase inhibitors or other therapeutic agents. Its unique structural features could allow it to interact with target proteins in ways that other molecules cannot, potentially leading to improved efficacy or reduced side effects.

Furthermore, the amine group in 2-(3-phenyl-1H-pyrazol-4-yl)oxyethan-1-amine provides opportunities for further derivatization through various chemical reactions such as coupling or condensation reactions. This flexibility allows medicinal chemists to explore different structural modifications aimed at optimizing pharmacokinetic properties or enhancing bioavailability. The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, may be employed to construct the desired framework efficiently.

The biological evaluation of 2-(3-phenyl-1H-pyrazol-4-yl)oxyethan-1-amine is crucial for determining its potential therapeutic applications. In vitro assays can be used to assess its interaction with various biological targets, such as enzymes or receptors, while cell-based assays can provide insights into its effects on cellular processes. Preliminary studies may focus on evaluating its inhibitory activity against kinases or other enzymes relevant to diseases such as cancer or inflammation. Additionally, computational modeling techniques can be employed to predict how this molecule might bind to its target proteins, providing valuable guidance for further optimization.

One of the most exciting aspects of working with compounds like 2-(3-phenyl-1H-pyrazol-4-yloxyethan-1-amine is the opportunity to explore structure/activity relationships (SAR). By systematically modifying different parts of the molecule, researchers can gain insights into which structural features are most important for biological activity. This information can then be used to design more potent and selective derivatives. For example, replacing the phenyl group with another aromatic ring or altering the length of the oxygen-containing linker could significantly impact the compound's pharmacological profile.

The pharmaceutical industry is increasingly focused on developing drugs that can modulate protein-protein interactions (PPIs), which are often difficult targets for small-molecule inhibitors. The unique structure of 2-(3-phenyl-1H-pyrazol-oxyethanamino) suggests that it may have the potential to disrupt PPIs relevant to diseases such as cancer or neurodegenerative disorders. Future research may explore its ability to interact with scaffolds involved in these interactions using biochemical assays designed specifically for PPI modulation.

Another area of interest is the development of prodrugs based on this compound. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. This approach can improve drug solubility, bioavailability, or reduce toxicity. The presence of both polar and non-polar regions in 2-(3 phenyl 1H pyrazol oxyethanamino) makes it an excellent candidate for prodrug design when combined with appropriate pharmacophores that enhance metabolic stability while maintaining good solubility profiles after conversion.

The synthesis and characterization of this compound also contribute to our understanding of organic chemistry principles and reaction mechanisms. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography play critical roles in elucidating its structure and confirming its purity before biological evaluation begins.

In conclusion,2-(3 phenyl 1H pyrazol oxyethanamino) (CAS No,2228339 45 3) represents an intriguing molecule with potential applications across multiple therapeutic areas including oncology,inflammation,and beyond Its unique structural features make it a valuable starting point for further exploration through both experimental synthesis and computational modeling Future research will focus on optimizing its pharmacological properties while exploring novel synthetic routes toward more complex derivatives These efforts will contribute significantly toward advancing our knowledge base within medicinal chemistry